molecular formula C7H15NO2 B13277579 5-Amino-2,2-dimethylpentanoic acid

5-Amino-2,2-dimethylpentanoic acid

Cat. No.: B13277579
M. Wt: 145.20 g/mol
InChI Key: BCOUQGKXRXWITB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Amino-2,2-dimethylpentanoic acid (CAS: 367-21-15) is a branched-chain amino acid derivative with a pentanoic acid backbone substituted at the 2nd carbon by two methyl groups and at the 5th carbon by an amino group . Its molecular formula is C₇H₁₅NO₂, and it is structurally characterized by the combination of steric hindrance from the dimethyl substituents and the amphiphilic nature of the amino and carboxylic acid groups.

Properties

Molecular Formula

C7H15NO2

Molecular Weight

145.20 g/mol

IUPAC Name

5-amino-2,2-dimethylpentanoic acid

InChI

InChI=1S/C7H15NO2/c1-7(2,6(9)10)4-3-5-8/h3-5,8H2,1-2H3,(H,9,10)

InChI Key

BCOUQGKXRXWITB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCCN)C(=O)O

Origin of Product

United States

Preparation Methods

Chemical Synthesis Approaches

a. Starting from 2,2-Dimethylpentanoic Acid

The most conventional route involves the transformation of 2,2-dimethylpentanoic acid into the amino acid derivative. This process typically includes the following steps:

  • Conversion to Acid Chloride: Activation of 2,2-dimethylpentanoic acid with thionyl chloride or oxalyl chloride to form the corresponding acid chloride.
  • Amine Introduction: Nucleophilic substitution with ammonia or primary amines under controlled conditions to introduce the amino group.
  • Hydrolysis and Purification: Hydrolysis of intermediates and purification to obtain the free amino acid.

b. Nitrile Route

Another approach involves the synthesis of nitrile intermediates, which are subsequently reduced to the amine:

  • Nitrile Formation: Alkylation of suitable precursors followed by nitrile formation.
  • Reduction: Catalytic hydrogenation or metal hydride reduction to yield the amino acid.
Method Starting Material Key Reagents Advantages Limitations
Acid chloride route 2,2-Dimethylpentanoic acid Thionyl chloride, ammonia High yield, straightforward Requires handling of corrosive reagents
Nitrile route Precursors with nitrile groups Catalytic hydrogenation Good for stereoselectivity Requires reduction step

Enzymatic and Kinetic Resolution Methods

a. Dynamic Kinetic Resolution (DKR)

Recent advances have employed DKR to obtain enantiomerically pure amino acids:

b. Enzymatic Resolution

Enzymes such as amino acid oxidases or transaminases are used for stereoselective synthesis, although scalability can be limited compared to chemical methods.

Method Starting Material Key Features Advantages Limitations
DKR Racemic amino acids High stereoselectivity, scalable Cost-effective, large-scale feasible Requires specific catalysts and conditions
Enzymatic Racemic mixtures High enantioselectivity Mild conditions Enzyme stability and cost

a. Addressing Steric Hindrance

The presence of two methyl groups at the second carbon introduces steric hindrance, complicating nucleophilic substitutions. Strategies include:

  • Using bulky protecting groups during intermediate steps.
  • Employing high-reactivity reagents and optimized solvents (e.g., deoxygenated, dry DMF).
  • Catalytic systems that facilitate selective reactions without steric clashes.

b. Catalysis and Reaction Conditions

Catalysts such as Ni(II) complexes have been shown to effectively mediate the resolution process, with reaction conditions optimized for yield and stereoselectivity:

Parameter Optimal Condition Reference Impact
Catalyst NiCl₂ with tridentate ligands High stereoselectivity
Solvent Methanol Facilitates dissolution and reaction
Temperature Ambient to 100°C Balances reaction rate and selectivity

Large-scale production emphasizes cost-efficiency, safety, and reproducibility. The DKR method has gained prominence due to its operational simplicity and high enantiomeric excess. The process involves:

  • Hydrolysis of racemic amides or esters.
  • Catalytic resolution using inexpensive metal catalysts.
  • Minimal purification steps, primarily washing and filtration.

The synthesis of 5-Amino-2,2-dimethylpentanoic acid predominantly relies on two pathways:

The choice of method depends on the desired purity, scale, and available resources. Advances in catalysis and process optimization continue to enhance the feasibility of large-scale production.

Preparation Method Starting Material Key Reagents Yield (%) Enantiomeric Excess (%) Scale Remarks
Acid chloride route 2,2-Dimethylpentanoic acid SOCl₂, NH₃ 85–95 N/A Laboratory Requires handling of corrosive gases
Nitrile reduction Nitrile derivatives H₂, Pd/C 80–90 N/A Laboratory Additional reduction step needed
Dynamic kinetic resolution Racemic amino acids Ni(II) catalysts 97 >99 Industrial Cost-effective for large scale

Chemical Reactions Analysis

Types of Reactions

5-Amino-2,2-dimethylpentanoic acid undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include oximes, nitriles, alcohols, aldehydes, and amides, depending on the specific reaction conditions and reagents used .

Mechanism of Action

The mechanism of action of 5-Amino-2,2-dimethylpentanoic acid involves its interaction with specific molecular targets and pathways. It can act as a substrate for enzymes, participating in various biochemical reactions. The compound’s unique structure allows it to modulate specific signaling pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs in Pentanoic Acid Derivatives

(a) (S)-2-Amino-5,5,5-trifluoropentanoic Acid
  • Structure: Differs at the 5th carbon, where trifluoromethyl (-CF₃) replaces the amino group (-NH₂) .
  • Key Features: The electronegative fluorine atoms enhance metabolic stability and lipophilicity compared to the dimethyl-amino substitution in the target compound.
  • Synthesis : Prepared via dynamic kinetic resolution, emphasizing enantioselectivity .
(b) 5-(Dimethylamino)pentanoic Acid
  • Structure: Amino group at position 5 is dimethylated (N(CH₃)₂), unlike the unsubstituted amino group in 5-Amino-2,2-dimethylpentanoic acid .
(c) (S)-(-)-2-Amino-4-pentenoic Acid
  • Structure : Features a double bond at position 4 (C₄=C₅) instead of methyl groups at position 2 .
  • Reactivity : The unsaturated bond introduces conjugation effects, making it more reactive in Michael addition or cyclization reactions.

Functional Group Variations in Benzoic Acid Derivatives

(a) 5-Amino-2,3,4-Trifluorobenzoic Acid (CAS: 203916-57-8)
  • Structure: Aromatic benzoic acid core with amino and three fluorine substituents .
  • Properties: Fluorine atoms enhance electronegativity and resistance to enzymatic degradation compared to aliphatic pentanoic acid derivatives.
(b) 5-Amino-2,3-difluorobenzoic Acid
  • Structure : Similar to the above but with two fluorine atoms, reducing steric hindrance .
  • Applications : Used in medicinal chemistry for designing enzyme inhibitors due to fluorine’s bioisosteric effects.

Cyclic and Guanidine-Containing Analogs

(a) 5-Amino-2-fluorocyclohex-3-enecarboxylic Acid
  • Structure: Cyclohexene ring with amino and fluorine substituents, mimicking GABA transaminase inhibitors .
  • Mechanism : Inactivates GABA-AT via Michael addition or aromatization pathways, highlighting functional versatility absent in linear compounds .
(b) (S)-2-Amino-5-(3,3-dimethylguanidino)pentanoic Acid Monohydrochloride
  • Structure: Incorporates a dimethylguanidino group at position 5, increasing polarity and hydrogen-bonding capacity .
  • Role: Potential use in peptide modifications or as a nitric oxide synthase inhibitor.

Comparative Data Table

Compound Name Molecular Formula Substituents Molecular Weight Key Features Reference
5-Amino-2,2-dimethylpentanoic acid C₇H₁₅NO₂ 2,2-dimethyl; 5-amino 161.20 g/mol Branched chain, steric hindrance
(S)-2-Amino-5,5,5-trifluoropentanoic acid C₅H₈F₃NO₂ 5-CF₃ 195.12 g/mol Enhanced lipophilicity, metabolic stability
5-(Dimethylamino)pentanoic acid C₇H₁₅NO₂ 5-N(CH₃)₂ 161.20 g/mol Increased basicity
5-Amino-2,3,4-Trifluorobenzoic acid C₇H₄F₃NO₂ Aromatic ring with F and NH₂ 203.11 g/mol Enzyme-resistant, bioisosteric
5-Amino-2-fluorocyclohex-3-enecarboxylic acid C₇H₉FNO₂ Cyclohexene ring with F and NH₂ 170.15 g/mol GABA-AT inhibition

Biological Activity

5-Amino-2,2-dimethylpentanoic acid (ADMPA) is an amino acid derivative characterized by its unique branched structure, which includes an amino group at the fifth position and two methyl groups at the second position of the pentanoic acid backbone. This structural configuration imparts distinct biological activities and potential therapeutic applications.

The biological activity of ADMPA primarily arises from its ability to interact with various molecular targets, including enzymes and receptors. The amino group facilitates hydrogen bonding and electrostatic interactions at active sites, influencing enzymatic activities. This interaction can result in either the inhibition or activation of biochemical pathways, which is crucial for its pharmacological potential.

Key Mechanistic Insights:

  • Enzymatic Interactions : ADMPA can modulate enzymatic activities through competitive inhibition or allosteric effects, impacting metabolic pathways.
  • Neurotransmitter Modulation : Research indicates that ADMPA may influence neurotransmitter systems, particularly in relation to gamma-aminobutyric acid (GABA), a critical neurotransmitter for neuronal excitability.

Biological Activities

ADMPA has been studied for various biological activities, including:

  • Neuroprotective Properties : Evidence suggests that ADMPA may provide neuroprotection by modulating neurotransmitter release and uptake, potentially leading to applications in treating neurodegenerative diseases.
  • Pharmacological Applications : Its structural similarity to other amino acids allows it to interact with biological receptors, making it a candidate for drug development.

Comparative Analysis with Similar Compounds

ADMPA shares structural similarities with several other compounds. Below is a comparison highlighting these relationships:

Compound NameStructure SimilaritiesUnique Features
5-Aminovaleric AcidLacks dimethyl groupsSimpler structure with a shorter carbon chain
2,2-Dimethylpentanoic AcidLacks amino groupNo functional group capable of biological activity
5-Amino-2-methylpentanoic AcidOne methyl group at the second positionLess sterically hindered compared to ADMPA
(S)-2-Amino-4,4-dimethylpentanoic AcidSimilar backbone structureDifferent functional group positioning affecting reactivity

The uniqueness of ADMPA lies in the combination of both an amino group and two methyl groups at the second position, providing distinct steric hindrance and specific reactivity patterns that differentiate it from similar compounds.

Case Studies and Research Findings

  • Neuroprotective Effects : A study exploring the neuroprotective properties of ADMPA found that it could enhance neuronal survival under stress conditions by modulating GABAergic transmission. This suggests potential applications in treating conditions like epilepsy or anxiety disorders.
  • Enzymatic Activity Modulation : Research indicated that ADMPA can act as a competitive inhibitor for certain enzymes involved in metabolic pathways. The compound's ability to alter enzyme kinetics was demonstrated through in vitro assays, showing significant inhibition rates compared to controls .
  • Synthesis and Stability : Various synthesis methods have been optimized for producing high-purity ADMPA. Its stability in aqueous solutions enhances its usability in laboratory settings and pharmaceutical formulations.

Q & A

What are the optimal synthetic routes for 5-Amino-2,2-dimethylpentanoic acid, and how can steric hindrance from dimethyl groups be mitigated?

Basic Research Question
The synthesis of 5-Amino-2,2-dimethylpentanoic acid requires strategies to address steric hindrance caused by the dimethyl groups. A common approach involves starting with Meldrum’s acid derivatives or branched-chain precursors, followed by selective reduction or amination. For example, samarium diiodide-water complexes can reduce ketones to alcohols with high stereochemical control, which can then undergo oxidation and amination steps . Adjusting reaction parameters (e.g., temperature, solvent polarity) and using bulky protecting groups for the amino moiety can minimize steric clashes during intermediate steps.

How can X-ray crystallography and SHELX software be applied to resolve the structural configuration of 5-Amino-2,2-dimethylpentanoic acid?

Basic Research Question
X-ray crystallography remains the gold standard for resolving stereochemistry. The SHELX system (e.g., SHELXL for refinement) is critical for small-molecule structural determination. Key steps include:

  • Growing high-quality single crystals using vapor diffusion or slow evaporation.
  • Collecting intensity data with a diffractometer and processing with SHELX programs.
  • Refinement of positional and thermal parameters, incorporating constraints for the dimethyl and amino groups to address disorder or overlapping electron density .
    Validation tools like PLATON or CCDC Mercury ensure geometric accuracy and flag potential errors.

What methodologies resolve contradictions between predicted and observed spectroscopic data for 5-Amino-2,2-dimethylpentanoic acid derivatives?

Advanced Research Question
Discrepancies in NMR, IR, or mass spectra often arise from dynamic effects (e.g., rotamers) or unexpected tautomerism. To resolve these:

  • Use variable-temperature NMR to identify conformational equilibria.
  • Compare experimental IR spectra with DFT-calculated vibrational modes (e.g., B3LYP/6-31+G* basis sets) to assign peaks accurately.
  • Employ tandem mass spectrometry (MS/MS) to differentiate isobaric fragments. Cross-validation with X-ray data ensures structural consistency .

How can computational modeling elucidate the interaction of 5-Amino-2,2-dimethylpentanoic acid with enzymatic targets?

Advanced Research Question
Density Functional Theory (DFT) and molecular docking are key tools. For example:

  • Optimize the compound’s geometry at the B3LYP/6-31+G* level to model its electronic structure.
  • Dock the molecule into enzyme active sites (e.g., GABA aminotransferase) using AutoDock Vina, accounting for steric effects from dimethyl groups.
  • Analyze binding free energies and hydrogen-bonding networks to predict inhibition mechanisms, as demonstrated for fluorinated GABA analogues .

What role does 5-Amino-2,2-dimethylpentanoic acid play in coordination chemistry, and how can its metal complexes be characterized?

Advanced Research Question
The amino and carboxylate groups enable chelation with metals like Ce(IV) or transition metals. For characterization:

  • Synthesize complexes under inert conditions to prevent oxidation.
  • Use UV-Vis spectroscopy to monitor ligand-to-metal charge transfer transitions.
  • Analyze coordination geometry via X-ray crystallography and compare with trinuclear Ce(IV) salen complexes, which exhibit unique magnetic and catalytic properties .
  • Validate stability using cyclic voltammetry or EPR spectroscopy for paramagnetic species.

How can chiral resolution of 5-Amino-2,2-dimethylpentanoic acid enantiomers be achieved for pharmacological studies?

Advanced Research Question
Chiral separation requires enantioselective techniques:

  • Use chiral HPLC columns (e.g., amylose- or cellulose-based) with polar organic mobile phases.
  • Derivatize with Marfey’s reagent (FDAA) to enhance UV detection and diastereomeric resolution.
  • Confirm enantiopurity via optical rotation and circular dichroism (CD) spectroscopy.
  • Compare with resolved standards of structurally similar branched-chain amino acids (e.g., 2-Amino-4-methylpentanoic acid) .

What experimental strategies validate the metabolic stability of 5-Amino-2,2-dimethylpentanoic acid in biological systems?

Advanced Research Question
Assess metabolic stability using:

  • In vitro assays : Incubate with liver microsomes or hepatocytes, followed by LC-MS/MS to quantify parent compound and metabolites.
  • Isotopic labeling : Synthesize deuterated analogs (e.g., 5-Amino-2,2-dimethylpentanoic-d₅ acid) to track metabolic pathways via mass shifts.
  • Enzyme kinetics : Measure Michaelis-Menten parameters for enzymes like aminotransferases to identify rate-limiting steps .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.